Cas no 10037-26-0 (o-Methylpodocarpic Acid)
o-Methylpodocarpic Acid structure
Product Name:o-Methylpodocarpic Acid
CAS No:10037-26-0
MF:C18H24O3
MW:288.381365776062
CID:140491
PubChem ID:10957166
Update Time:2025-08-05
o-Methylpodocarpic Acid Chemical and Physical Properties
Names and Identifiers
-
- 1-Phenanthrenecarboxylicacid, 1,2,3,4,4a,9,10,10a-octahydro-6-methoxy-1,4a-dimethyl-, (1S,4aS,10aR)-
- 6-methoxy-1,4a-dimethyl-2,3,4,9,10,10a-hexahydrophenanthrene-1-carboxylic acid
- o-Methyl podocarpic acidneat
- O-METHYLPODOCARPIC ACID
- (+)-O-Methylpodocar
- 12-methoxy-podocarpa-8,11,13-trien-16-oic acid-(2-diethylamino-ethyl ester)
- 12-Methoxy-podocarpa-8,11,13-trien-16-saeure-(2-diaethylamino-aethylester)
- 12-methoxypodocarpa-8,11,13-trien-19-oic acid
- 12-methoxypodocarpa-8,11,13-triene-19-carboxylic acid
- BRN 3168978
- Diethylaminoethyl O-methyl-podocarpate
- Podocarpa-8,11,13-trien-16-oic acid, 12-methoxy-, 2-(diethylamino)ethyl ester
- SC-4956
- (1S,4aS,10aR)-6-methoxy-1,4a-dimethyl-2,3,4,9,10,10a-hexahydrophenanthrene-1-carboxylic acid
- 10037-26-0
- (1S,4aS,10aR)-6-methoxy-1,4a-dimethyl-1,2,3,4,4a,9,10,10a-octahydrophenanthrene-1-carboxylic acid
- 1-Phenanthrenecarboxylic acid, 1,2,3,4,4a,9,10,10a-octahydro-6-methoxy-1,4a-dimethyl-, (1S,4aS,10aR)-
- CHEMBL506319
- SCHEMBL12872352
- o-Methylpodocarpic Acid; 1-Phenanthrenecarboxylic acid, 1,2,3,4,4a,9,10,10a-octahydro-6-methoxy-1,4a-dimethyl-, [1S-(1a,4aa,10ass)]-; Podocarpa-8,11,13-trien-16-oic acid, 12-methoxy- (8CI); (1S,4aS,10aR)-1,2,3,4,4a,9,10,10a-Octahydro-6-methoxy-1,4a-dimethyl-1-phenanthrenecarboxyli
- DA-56445
- o-Methylpodocarpic Acid
-
- Inchi: 1S/C18H24O3/c1-17-9-4-10-18(2,16(19)20)15(17)8-6-12-5-7-13(21-3)11-14(12)17/h5,7,11,15H,4,6,8-10H2,1-3H3,(H,19,20)/t15-,17-,18+/m1/s1
- InChI Key: WEGOBZDECLEAOK-NXHRZFHOSA-N
- SMILES: OC([C@@]1(C)CCC[C@]2(C)C3C=C(C=CC=3CC[C@H]21)OC)=O
Computed Properties
- Exact Mass: 288.17262
- Monoisotopic Mass: 288.172545
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 2
- Complexity: 421
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 46.5
- XLogP3: 4.4
Experimental Properties
- Density: 1.119
- Boiling Point: 431.8°C at 760 mmHg
- Flash Point: 153°C
- Refractive Index: 1.545
- PSA: 46.53
- LogP: 3.79010
o-Methylpodocarpic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M211480-50mg |
o-Methylpodocarpic Acid |
10037-26-0 | 50mg |
$1000.00 | 2023-05-18 | ||
| TRC | M211480-25mg |
o-Methylpodocarpic Acid |
10037-26-0 | 25mg |
$ 800.00 | 2023-09-07 | ||
| A2B Chem LLC | AA02091-25mg |
1-Phenanthrenecarboxylic acid, 1,2,3,4,4a,9,10,10a-octahydro-6-methoxy-1,4a-dimethyl-, (1S,4aS,10aR)- |
10037-26-0 | 25mg |
$887.00 | 2024-04-20 | ||
| A2B Chem LLC | AA02091-2.5mg |
1-Phenanthrenecarboxylic acid, 1,2,3,4,4a,9,10,10a-octahydro-6-methoxy-1,4a-dimethyl-, (1S,4aS,10aR)- |
10037-26-0 | 2.5mg |
$255.00 | 2024-04-20 | ||
| A2B Chem LLC | AA02091-10mg |
1-Phenanthrenecarboxylic acid, 1,2,3,4,4a,9,10,10a-octahydro-6-methoxy-1,4a-dimethyl-, (1S,4aS,10aR)- |
10037-26-0 | 10mg |
$615.00 | 2024-04-20 |
o-Methylpodocarpic Acid Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
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